Cas no 39959-69-8 (1-(3-Chlorophenyl)ethanamine Hydrochloride)

• Product Name: 1-(3-Chlorophenyl)ethanamine Hydrochloride
• CAS No: 39959-69-8
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• MDL: MFCD22383688
• CID: 2184983
• PubChem ID: 18347139
• Update Time: 2025-05-21

1-(3-Chlorophenyl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)ethanamine, hcl
• 1-(3-chlorophenyl)ethanamine hydrochloride
• MFCD22383688
• Y11266
• UZDXSKJUCKLUON-UHFFFAOYSA-N
• 39959-69-8
• AS-61483
• 1-(3-Chlorophenyl)ethanamine,HCl
• CS-0151400
• 1-(3-CHLOROPHENYL)ETHAN-1-AMINE HCL
• EN300-296371
• 1-(3-chlorophenyl)ethanamine;hydrochloride
• SCHEMBL1002485
• AKOS026673685
• 1-(3-chlorophenyl)ethan-1-amine hydrochloride
• (S)-1-(3-chlorophenyl)ethan-1-amine hydrochloride
• [(1R)-1-(3-chlorophenyl)ethyl]amine hydrochloride
• SY332594
• 1-(3-Chlorophenyl)ethanamine Hydrochloride

• MDL： MFCD22383688
• Inchi： 1S/C8H10ClN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H
• InChI Key： UZDXSKJUCKLUON-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)N.Cl

Computed Properties

• Exact Mass: 191.02700
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.86200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-Chlorophenyl)ethanamine Hydrochloride

Comprehensive Analysis of 1-(3-Chlorophenyl)ethanamine Hydrochloride (CAS No. 39959-69-8): Properties, Applications, and Industry Trends

1-(3-Chlorophenyl)ethanamine Hydrochloride (CAS 39959-69-8), a specialized organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This white to off-white crystalline powder, with a molecular formula of C8H11Cl2N, serves as a critical intermediate in the synthesis of bioactive molecules. Its 3-chlorophenyl moiety and ethylamine hydrochloride functional group contribute to its reactivity, making it valuable for medicinal chemistry applications.

Recent studies highlight the compound's role in developing central nervous system (CNS) targeting agents, aligning with growing interest in neuropharmacology solutions. Researchers particularly focus on its potential as a building block for dopamine receptor modulators, addressing trending searches about neurodegenerative disease treatments. The hydrochloride salt form enhances stability—a key consideration for pharmaceutical formulation development, which ranks high among industry professionals' queries.

The synthesis of 1-(3-Chlorophenyl)ethanamine Hydrochloride typically involves reductive amination of 3-chloroacetophenone, followed by hydrochloride salt formation. This process optimization frequently appears in organic synthesis forums, reflecting the compound's technical relevance. Analytical characterization through HPLC purity testing (often >98%) and spectroscopic methods (IR, NMR) ensures batch consistency—a critical factor for GMP-compliant production, another hot topic in API manufacturing discussions.

From a commercial perspective, demand for 39959-69-8 correlates with the expansion of custom synthesis services and contract research organizations. Market analytics reveal increasing inquiries about scalable synthesis protocols and regulatory documentation support for this intermediate. The compound's structure-activity relationship (SAR) potential also makes it a frequent subject in patent literature searches, particularly for psychoactive compound development.

Environmental and handling considerations for 1-(3-Chlorophenyl)ethanamine HCl follow standard laboratory safety protocols, with particular attention to pH-neutral disposal methods—a subject of growing ecological concern. The scientific community shows rising interest in green chemistry alternatives for similar compounds, mirroring broader industry shifts toward sustainable synthetic pathways.

Future research directions may explore the compound's utility in PET radioligand development (a trending diagnostic field) or as a precursor for chiral amine catalysts. These applications align with current drug discovery priorities and asymmetric synthesis advancements—topics generating substantial academic and industrial discourse. The continued relevance of CAS 39959-69-8 underscores its importance in modern fine chemical innovation.